Cas no 1213877-06-5 ((S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid)

• Product Name: (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid
• CAS No: 1213877-06-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD14572944
• CID: 4827595
• Update Time: 2025-10-29

(S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-2-(5-cyanopyridin-2-yl)acetic acid
• (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid

• MDL： MFCD14572944
• Inchi： 1S/C8H7N3O2/c9-3-5-1-2-6(11-4-5)7(10)8(12)13/h1-2,4,7H,10H2,(H,12,13)/t7-/m0/s1
• InChI Key： UIHDSEGKCISMCH-ZETCQYMHSA-N
• SMILES： OC([C@H](C1C=CC(C#N)=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: -3
• Topological Polar Surface Area: 100

Additional information on (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid

Comprehensive Overview of (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid (CAS No. 1213877-06-5)

(S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid (CAS No. 1213877-06-5) is a chiral compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and biochemical applications. This compound, characterized by its 5-cyanopyridin-2-yl moiety and acetic acid backbone, is a versatile intermediate in the synthesis of complex molecules. Its unique structure makes it a valuable building block for drug discovery and medicinal chemistry, particularly in the development of targeted therapies and enzyme inhibitors.

In recent years, the demand for chiral compounds like (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid has surged due to their critical role in asymmetric synthesis. Researchers are increasingly focusing on stereoselective reactions to produce enantiomerically pure substances, which are essential for reducing side effects in pharmaceutical formulations. This compound's high enantiomeric purity and functional group diversity make it a preferred choice for custom synthesis projects and high-throughput screening.

The 5-cyanopyridin-2-yl group in (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid is particularly noteworthy for its electron-withdrawing properties, which enhance the compound's reactivity in nucleophilic substitution reactions. This feature is exploited in the design of bioactive molecules, such as kinase inhibitors and GPCR modulators, which are hot topics in cancer research and neurological disorders. The compound's cyano group also offers a handle for further derivatization, enabling the creation of diverse chemical libraries for drug development.

From a synthetic chemistry perspective, (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid is often utilized in peptide coupling reactions and cross-coupling methodologies. Its compatibility with Pd-catalyzed reactions and microwave-assisted synthesis has made it a staple in modern laboratory workflows. Additionally, its water solubility and stability under physiological conditions are advantageous for in vitro and in vivo studies, aligning with the growing trend of green chemistry and sustainable practices.

The compound's relevance extends to computational chemistry and molecular modeling, where it serves as a scaffold for virtual screening and docking studies. With the rise of AI-driven drug discovery, (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid has been featured in machine learning datasets to predict binding affinities and ADMET properties. This intersection of cheminformatics and experimental validation highlights its potential in precision medicine.

In summary, (S)-2-Amino-2-(5-cyanopyridin-2-yl)acetic acid (CAS No. 1213877-06-5) is a multifaceted compound with broad applications in drug discovery, organic synthesis, and biotechnology. Its chirality, reactivity, and compatibility with advanced methodologies position it as a key player in the evolving landscape of chemical research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in therapeutic development and material science.